N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-2-(ethylthio)benzamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C22H21N5O3S/c1-4-31-18-10-6-5-8-15(18)21(29)24-19-12-16(17-9-7-11-30-17)26-27(19)22-23-14(3)13(2)20(28)25-22/h5-12H,4H2,1-3H3,(H,24,29)(H,23,25,28)
• InChI Key: QGBHJXUPXJTUNG-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=CC(=NN2C3=NC(=C(C(=O)N3)C)C)C4=CC=CO4
• Molecular Formula: C22H21N5O3S
• Molecular Weight: 435.5 g/mol
• CAS No.: 1170844-45-7

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-2-(ethylthio)benzamide is a useful research compound. Its molecular formula is C22H21N5O3S and its molecular weight is 435.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Compound Development

One significant application of the compound involves the synthesis of novel heterocyclic compounds, which are crucial in the development of pharmaceuticals and materials science. For instance, the compound has been utilized as a precursor in the synthesis of diverse azines, azolotriazines, and other heterocyclic derivatives, highlighting its versatility in chemical synthesis and potential in creating bioactive molecules with applications in drug discovery and development (Sanad & Mekky, 2018).

Antimicrobial and Insecticidal Potential

Another research domain explores the compound's role in synthesizing heterocyclics with significant antimicrobial and insecticidal activities. Studies have demonstrated that derivatives prepared from similar pyrimidine-linked pyrazoles exhibit promising antibacterial potential against various microorganisms and insecticidal activity against certain insect species, suggesting potential applications in agricultural pest control and antimicrobial drug development (Deohate & Palaspagar, 2020).

Anticancer and Anti-Inflammatory Agents

Furthermore, research has synthesized novel azole, pyrimidine, and benzimidazole derivatives incorporating the compound, indicating potential anticancer and anti-inflammatory applications. These derivatives have been evaluated for their biological activities, showing promise as therapeutic agents due to their selective inhibition of certain biochemical pathways relevant to cancer and inflammation (Farag et al., 2011).

Antiviral Activity

Additionally, the compound has contributed to the development of benzamide-based 5-aminopyrazoles and their derivatives, exhibiting significant antiviral activities against the influenza A virus. This highlights its potential in antiviral drug development, particularly in addressing challenges posed by avian influenza viruses (Hebishy et al., 2020).